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Compound of Interest

Compound Name:
ethyl 4-iodo-1H-pyrazole-5-

carboxylate

CAS No.: 179692-08-1

Cat. No.: B1587062

Get Quote

In the landscape of modern crop protection, the pyrazole ring stands out as a "privileged

scaffold." This five-membered heterocyclic structure, containing two adjacent nitrogen atoms, is

a cornerstone in the design of numerous highly effective agrochemicals.[1][2][3][4] Its

derivatives have led to the development of innovative fungicides, herbicides, and insecticides,

demonstrating a remarkable versatility in biological activity.[5][6] This wide spectrum of

applications stems from the pyrazole ring's unique electronic properties and its ability to be

readily functionalized, allowing for precise tuning of a molecule's physicochemical properties

and biological targets.

At the heart of this synthetic versatility is Ethyl 4-iodo-1H-pyrazole-5-carboxylate (CAS No:

179692-08-1, Molecular Formula: C₆H₇IN₂O₂).[7] This compound is not merely another

pyrazole derivative; it is a strategic building block, or synthon, for agrochemical discovery. Its

structure incorporates two key reactive handles: an ethyl ester at the 5-position, which can be

readily converted into amides or other functional groups, and a crucial iodo-substituent at the 4-

position. The iodine atom is an excellent leaving group, making the C4 position ripe for a

variety of powerful carbon-carbon and carbon-heteroatom bond-forming reactions, such as

Suzuki, Sonogashira, and Buchwald-Hartwig cross-coupling. This dual functionality allows
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researchers to construct complex molecular architectures and rapidly generate libraries of

novel compounds for biological screening.

This guide serves as a comprehensive technical resource for researchers and scientists in the

agrochemical field. It details the synthesis of this key intermediate, explores its application in

the creation of different classes of pesticides, provides detailed experimental protocols, and

offers insights into the structure-activity relationships that govern the efficacy of these vital

agricultural tools.

PART 1: Synthesis and Core Reactivity
The strategic value of Ethyl 4-iodo-1H-pyrazole-5-carboxylate begins with its synthesis.

While multiple routes to pyrazoles exist, a common and effective method involves the

cyclocondensation of a 1,3-difunctional compound with a hydrazine derivative.[8][9][10]

Proposed Synthetic Protocol: Synthesis of Ethyl 4-iodo-
1H-pyrazole-5-carboxylate
This protocol is based on established methods for pyrazole synthesis, adapted for this specific

target. The key steps involve the formation of an iodinated β-ketoester followed by cyclization.

Step 1: Iodination of Ethyl Acetoacetate

To a stirred solution of ethyl acetoacetate (1.0 equiv.) in a suitable solvent like

dichloromethane or acetic acid, add N-iodosuccinimide (NIS) (1.1 equiv.).

Stir the reaction mixture at room temperature for 12-24 hours, monitoring the reaction

progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction with a saturated aqueous solution of sodium

thiosulfate.

Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure to yield ethyl 2-iodo-3-oxobutanoate.

Step 2: Cyclocondensation with Hydrazine
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Dissolve the crude ethyl 2-iodo-3-oxobutanoate (1.0 equiv.) in ethanol.

Add hydrazine hydrate (1.1 equiv.) dropwise at 0 °C.

Allow the reaction to warm to room temperature and then reflux for 4-6 hours until TLC

analysis indicates the consumption of the starting material.

Cool the reaction mixture and remove the solvent under reduced pressure.

Purify the residue by column chromatography on silica gel to afford Ethyl 4-iodo-1H-
pyrazole-5-carboxylate.

Note: This is a representative protocol. Reaction conditions may require optimization.

PART 2: Application in the Synthesis of
Agrochemicals
The true utility of Ethyl 4-iodo-1H-pyrazole-5-carboxylate is demonstrated in its conversion to

high-value active ingredients. Its bifunctional nature allows for divergent synthesis pathways to

fungicides, herbicides, and insecticides.

Workflow for Agrochemical Synthesis
The following diagram illustrates the central role of Ethyl 4-iodo-1H-pyrazole-5-carboxylate
as a versatile intermediate.
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Caption: Synthetic pathways from the key intermediate.

Application in Fungicide Development: The SDHI Class
Pyrazole carboxamides are a dominant class of modern fungicides that act by inhibiting the

enzyme succinate dehydrogenase (SDH), a critical component of the mitochondrial respiratory

chain.[5][11][12] This inhibition halts energy production in the fungal cell, leading to its death.

Ethyl 4-iodo-1H-pyrazole-5-carboxylate is an ideal starting point for creating these

molecules.

Mechanism of Action Insight: SDHI fungicides bind to the ubiquinone-binding site of the SDH

enzyme complex (Complex II), preventing the oxidation of succinate to fumarate. The pyrazole

ring and the adjacent amide linkage are crucial for this binding interaction.

Synthetic Protocol: Synthesis of a Model Pyrazole Carboxamide Fungicide
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Step 1: Hydrolysis of the Ester

Dissolve Ethyl 4-iodo-1H-pyrazole-5-carboxylate (1.0 equiv.) in a mixture of THF/water.

Add lithium hydroxide (LiOH) (2.0 equiv.) and stir at room temperature for 3-5 hours.

Monitor by TLC. Upon completion, acidify the mixture with 1N HCl to pH ~2-3.

Extract the product, 4-iodo-1H-pyrazole-5-carboxylic acid, with ethyl acetate. Dry the organic

layer and concentrate to yield the acid, which can often be used without further purification.

Step 2: Amide Coupling

Suspend the 4-iodo-1H-pyrazole-5-carboxylic acid (1.0 equiv.) in dichloromethane.

Add a coupling agent such as HATU (1.2 equiv.) and a base like triethylamine (2.5 equiv.).

Add the desired substituted aniline (e.g., 2-chloroaniline) (1.1 equiv.).

Stir at room temperature for 12-18 hours.

Wash the reaction mixture with water and brine, dry over sodium sulfate, and concentrate.

Purify by column chromatography or recrystallization to obtain the final pyrazole

carboxamide product.

Application in Herbicide Development
Pyrazole-containing compounds are prominent in herbicides that target several different modes

of action, including the inhibition of 4-hydroxyphenylpyruvate dioxygenase (HPPD) and

acetolactate synthase (ALS).[1][4][13] The C4-iodo position of our precursor is particularly

useful for synthesizing HPPD inhibitors, which often feature an aryl group at this position.

Mechanism of Action Insight: HPPD inhibitors block the synthesis of plastoquinone, a vital

cofactor for carotenoid biosynthesis.[3] The absence of carotenoids leads to the photo-

destruction of chlorophyll, resulting in the characteristic bleaching symptoms in susceptible

weeds.
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Synthetic Protocol: C4-Arylation via Suzuki Cross-Coupling

To a degassed mixture of Ethyl 4-iodo-1H-pyrazole-5-carboxylate (1.0 equiv.), a

substituted arylboronic acid (e.g., 4-methoxyphenylboronic acid) (1.5 equiv.), and a base

such as potassium carbonate (2.0 equiv.) in a solvent system like dioxane/water, add a

palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%).

Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) at 80-100 °C for 8-16

hours.

Cool the reaction to room temperature, dilute with water, and extract with ethyl acetate.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate.

Purify the residue by column chromatography to yield the C4-arylated pyrazole derivative, a

key scaffold for further elaboration into HPPD-inhibiting herbicides.

Application in Insecticide Development
The pyrazole scaffold is integral to several classes of insecticides, including the

phenylpyrazoles (like fipronil) that target GABA-gated chloride channels, and the pyrazole

carboxamides that act as ryanodine receptor (RyR) modulators (e.g., chlorantraniliprole) or

mitochondrial Complex I inhibitors (e.g., tolfenpyrad).[11][14][15][16][17]

Mechanism of Action Insight:

RyR Modulators: These compounds cause the uncontrolled release of calcium from internal

stores in insect muscle cells, leading to paralysis and death.[11]

Complex I Inhibitors: These insecticides block the mitochondrial electron transport chain at

Complex I, disrupting ATP production and leading to cellular energy failure.[14][15]

The synthesis of these complex insecticides often involves multi-step sequences where the

pyrazole core is built and then functionalized. Ethyl 4-iodo-1H-pyrazole-5-carboxylate can

serve as a valuable intermediate for building the pyrazole carboxamide core found in many of
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these active molecules, following similar hydrolysis and amide coupling steps described for

fungicides.

PART 3: Structure-Activity Relationship (SAR)
Insights
Understanding how structural modifications impact biological activity is crucial for rational

agrochemical design. Decades of research on pyrazole-based pesticides have yielded key

SAR insights.[1][18][19][20][21]

Position Modification
General Impact on
Activity

Example Class

N1
Substitution with aryl

or alkyl groups

Crucial for target

binding and

physicochemical

properties (e.g.,

systemicity).

Herbicides,

Insecticides

C3
Introduction of alkyl or

haloalkyl groups

Can influence potency

and spectrum of

activity. Steric bulk

can be detrimental.[1]

Fungicides,

Herbicides

C4
Aryl or heterocyclic

substitution

Often key for

herbicidal activity

(HPPD inhibitors).

Can be used to tune

electronic properties.

Herbicides

C5 Carboxamide moiety

Essential for binding

in SDHI fungicides

and RyR-modulating

insecticides. The

nature of the amide N-

substituent is critical

for potency and

spectrum.

Fungicides,

Insecticides
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For instance, in pyrazole sulfonamide herbicides, substituting the triazole ring of a known

herbicide with a pyrazole scaffold has been shown to yield compounds with potent inhibitory

activity against the target enzyme.[1] Similarly, in certain insecticides, introducing a bulky and

negatively charged group on a benzene ring attached to the core structure was found to

enhance insecticidal activity.[18]

Conclusion
Ethyl 4-iodo-1H-pyrazole-5-carboxylate is a powerful and versatile building block in the

agrochemical research and development pipeline. Its dual functional handles—the modifiable

ester and the reactive iodo group—provide a robust platform for accessing a wide diversity of

chemical structures. By leveraging this intermediate, researchers can efficiently synthesize and

optimize novel fungicides, herbicides, and insecticides. The protocols and insights provided in

this guide aim to equip scientists with the foundational knowledge to harness the full potential

of this pivotal pyrazole synthon, paving the way for the discovery of the next generation of crop

protection solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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